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Compound of Interest

Compound Name: Tau tracer 1

Cat. No.: B12416040

Providing safe and accurate disposal procedures for "Tau tracer 1" requires specific
identification of the compound in question. The term "Tau tracer 1" is a general descriptor for a
class of molecules used in Positron Emission Tomography (PET) imaging to visualize Tau
protein aggregates in the brain, which are implicated in various neurodegenerative diseases.[1]
[2] There is no single, universally designated molecule with this name.

Different research and clinical settings may use various tau tracers, each with unique chemical
and radiological properties that dictate specific disposal protocols. Examples of specific tau
tracers include:

[18F]Flortaucipir (also known as AV-1451 or Tauvid™)[3][4]

[18F]MK-6240[5]

[18F]SNFT-1

[11C]PBB3

[18F]FDDNP

The proper disposal procedures are contingent on the specific tracer's Safety Data Sheet
(SDS), which outlines the chemical hazards, and regulations governing its radioactive isotope
(commonly Fluorine-18 or Carbon-11).
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To ensure the safety of laboratory personnel and compliance with regulatory standards, please
provide the specific name or CAS number of the "Tau tracer 1" you are using.

In the interim, the following general guidance, presented as a procedural workflow, outlines the
essential steps for the disposal of radiolabeled chemical waste in a laboratory setting. This
information is for illustrative purposes and must be supplemented by your institution's specific
protocols and the compound's SDS.

General Workflow for Radiolabeled Chemical Waste
Disposal
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General Laboratory Waste Disposal Decision Workflow
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Final Steps \ /
Y
Consult Radiation Safety Officer (RSO) Consult Safety Data Sheet (SDS)
for decay-in-storage and disposal protocols for specific chemical hazards
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Follow Institutional
Environmental Health & Safety (EHS) Guidelines
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Logical Relationships in Hazardous Material Handling

Material Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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